Cas no 1443354-90-2 (2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol)

• Product Name: 2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol
• CAS No: 1443354-90-2
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• MDL: MFCD20528567
• CID: 5190132
• Update Time: 2026-03-05

2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol

• MDL： MFCD20528567
• Inchi： 1S/C13H20O2/c1-9(2)13(4,14)11-6-7-12(15-5)10(3)8-11/h6-9,14H,1-5H3
• InChI Key： XWBOUQSKOGZYMZ-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(OC)C(C)=C1)(O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol

Research Briefing on 2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol (CAS: 1443354-90-2): Recent Advances and Applications

The compound 2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol (CAS: 1443354-90-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This tertiary alcohol derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's interaction with G-protein coupled receptors (GPCRs), particularly those involved in neurological disorders. The research team employed molecular docking simulations and in vitro binding assays to demonstrate that 2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol exhibits selective affinity for specific serotonin receptor subtypes. These findings suggest its potential application in the development of novel antidepressants or anxiolytics.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production of this compound. A team at MIT developed a novel catalytic asymmetric synthesis method that significantly improves the yield and enantiomeric purity of 2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol. Their approach, published in Angewandte Chemie in early 2024, utilizes a chiral iridium catalyst system that achieves >95% ee under mild reaction conditions.

In pharmacological evaluations, preclinical studies have revealed interesting metabolic properties of this compound. Research conducted at the National Institutes of Health demonstrated that 2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol undergoes unique phase I and II metabolism pathways, resulting in metabolites with potentially enhanced biological activity. These findings, published in Drug Metabolism and Disposition, open new avenues for prodrug development strategies.

The compound's potential extends beyond central nervous system applications. Recent work from the University of Tokyo has explored its anti-inflammatory properties, particularly its ability to modulate NF-κB signaling pathways. In animal models of rheumatoid arthritis, derivatives of 2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol showed significant reduction in joint inflammation with minimal side effects, as reported in the Journal of Inflammation Research.

Structural-activity relationship (SAR) studies have been particularly fruitful in understanding this compound's pharmacophore. X-ray crystallography data published in ACS Chemical Biology revealed unexpected conformational flexibility in the molecule's binding to protein targets, explaining its ability to interact with multiple receptor types. This plasticity makes it an attractive scaffold for further medicinal chemistry optimization.

From a safety and toxicology perspective, recent GLP-compliant studies have established preliminary safety profiles for this compound. The research, conducted by a European pharmaceutical consortium, found favorable pharmacokinetic parameters and acceptable toxicity thresholds in rodent models. These results, currently under review in Regulatory Toxicology and Pharmacology, support further development of this compound class.

Looking forward, several pharmaceutical companies have included 2-(4-methoxy-3-methylphenyl)-3-methylbutan-2-ol derivatives in their preclinical pipelines. Patent activity in this area has increased significantly, with recent filings covering novel formulations and combination therapies. The compound's versatility and demonstrated biological activities position it as a promising candidate for multiple therapeutic indications in the coming years.